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Compound of Interest

Compound Name: Triphenylgermanium chloride

Cat. No.: B158819

CAS Number: 1626-24-0 Molecular Weight: 339.40 g/mol

This technical guide provides an in-depth overview of triphenylgermanium chloride, a
significant organogermanium compound with applications in synthetic chemistry, materials
science, and burgeoning potential in pharmaceutical development. This document is intended
for researchers, scientists, and professionals in drug development, offering a consolidated
resource on its properties, synthesis, and biological relevance.

Physicochemical Properties and Identification

Triphenylgermanium chloride is a white crystalline solid that is sensitive to moisture.[1] It is
soluble in various organic solvents. Key identifying and physical properties are summarized in
the table below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b158819?utm_src=pdf-interest
https://www.benchchem.com/product/b158819?utm_src=pdf-body
https://www.benchchem.com/product/b158819?utm_src=pdf-body
https://amp.chemicalbook.com/ProductChemicalPropertiesCB0289782_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 1626-24-0

Molecular Formula C1sH1sClGe [1][2]
Molecular Weight 339.40 g/mol

Appearance White crystalline solid [11[3]
Melting Point 114-115°C [1]
Boiling Point 285 °C at 12 mmHg [1]
Density 1.166 g/cm3 [1]
InChl=1S/C18H15CIGe/c19-
20(16-10-4-1-5-11-16,17-12-6-
InChl
2-7-13-17)18-14-8-3-9-15-
18/h1-15H
Cl--INVALID-LINK--
SMILES
(c2cccec2)c3cecece3
Chlorotriphenylgermane,
Synonyms Triphenylchlorogermane, [1]

Triphenylgermyl chloride

Synthesis and Reactivity

While a detailed, step-by-step experimental protocol for the synthesis of triphenylgermanium
chloride is not readily available in publicly accessible literature, a common method involves the
redistribution reaction of tetraphenylgermanium with germanium(1V) chloride.

A representative experimental workflow for the synthesis of a related organogermanium
compound is provided below to illustrate the general laboratory procedures that would be
involved.

Representative Experimental Workflow: Synthesis of an
Organogermanium Compound
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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